4-(4-Methoxy-2-methylphenyl)piperidine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 4-(4-methoxy-2-methylphenyl)piperidine
• InChI: InChI=1S/C13H19NO/c1-10-9-12(15-2)3-4-13(10)11-5-7-14-8-6-11/h3-4,9,11,14H,5-8H2,1-2H3
• InChI Key: SCQNWDBELJSXBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2CCNCC2

Description

4-(4-Methoxy-2-methylphenyl)piperidine is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(3-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine (300 mg, 1.4 mmol) in MeOH (10 mL) was added Pd/C (154 mg). Hydrogen gas was introduced under balloon pressure and the reaction mixture was stirred vigorously for 12 h. The reaction mixture was filtered through a glass fiber filter cartridge, and the filter pad was washed with ethyl acetate. The combined organic layers were evaporated under reduced pressure to give 4-(4-methoxy-2-methylphenyl)piperidine (500 mg, 87% yield). LC/MS (Method P) RT=0.60 min. (M+H)+=210.1.